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Compound of Interest

Compound Name: Methiocarb-d3

Cat. No.: B569353

Audience: This document is intended for researchers, analytical scientists, and professionals in
drug development and environmental analysis who require precise and accurate preparation of
deuterated internal standards for quantitative analysis.

Introduction: Methiocarb-d3 is the deuterated analog of Methiocarb, a carbamate pesticide
used as an insecticide, molluscicide, and avicide.[1][2] In analytical chemistry, particularly for
chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and
Liquid Chromatography-Mass Spectrometry (LC-MS/MS), Methiocarb-d3 serves as an ideal
internal standard for the quantification of Methiocarb.[3][4] Its use corrects for variations in
sample preparation and instrument response, thereby enhancing the accuracy, precision, and
reliability of analytical results.[5] This document provides a detailed protocol for the preparation
of primary stock solutions and subsequent working solutions of Methiocarb-d3.

Physicochemical and Solubility Data

Proper solvent selection and understanding the compound's properties are critical for preparing
stable and accurate standard solutions. The quantitative data for Methiocarb-d3 are
summarized below.
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Property

Value

Reference(s)

Chemical Name

3,5-dimethyl-4-
(methylthio)phenyl (methyl-

d3)carbamate

Mercaptodimethur-d3, 4-

Synonyms Methylthio-3,5-dimethylphenyl
methylcarbamate-d3

CAS Number 1581694-94-1

Molecular Formula C11H12D3NO2S

Molecular Weight 228.33 g/mol

Physical Format Neat Solid

Purity

>99% (deuterated forms);
>99.0% (HPLC)

Storage (Neat)

Refrigerator (2-8°C) or Freezer
(-20°C)

Stability (Neat)

>4 years at -20°C

Solubility

Acetonitrile: Recommended
solvent for stock solutions
DMF: 20 mg/mL DMSO: 20
mg/mL Ethanol: 10 mg/mL

Experimental Protocols

Safety Precautions: Methiocarb is classified as acutely toxic. Although data for the deuterated
form is limited, it should be handled with the same level of caution. Always work in a well-
ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including
safety glasses, a lab coat, and chemical-resistant gloves.

Protocol 1: Preparation of a 1000 pg/mL Primary Stock
Solution
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This protocol describes the preparation of a high-concentration primary stock solution, which
will be used for subsequent dilutions. Acetonitrile is a commonly used solvent for pesticide
standards and is recommended here.

Materials and Equipment:

» Methiocarb-d3 neat standard

e Grade A volumetric flask (e.g., 10 mL or 25 mL)
e Analytical balance (readable to at least 0.01 mg)
o Glass Pasteur pipettes or syringe

» High-purity acetonitrile (HPLC or LC-MS grade)
e Amber glass vial with a PTFE-lined cap

» Vortex mixer and/or sonicator

Methodology:

» Equilibration: Allow the sealed container of Methiocarb-d3 neat standard to equilibrate to
ambient laboratory temperature for at least 30 minutes before opening to prevent
condensation.

e Weighing: Accurately weigh approximately 10 mg of the Methiocarb-d3 standard into a
clean weighing boat or directly into a 10 mL Grade A volumetric flask. Record the exact
weight.

» Dissolution: Add approximately 5-7 mL of acetonitrile to the volumetric flask. Cap and vortex
or place in a sonicator bath for 5-10 minutes to ensure the complete dissolution of the solid.
Visually inspect to confirm no solid particles remain.

 Dilution to Volume: Once dissolved, allow the solution to return to room temperature.
Carefully add acetonitrile to the flask until the bottom of the meniscus is aligned with the
calibration mark.
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e Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogenous.

o Concentration Calculation: Calculate the precise concentration of the stock solution,
correcting for the purity of the standard.

o Formula:Concentration (ug/mL) = (Weight of standard (mg) * Purity (%)) / Volume of flask
(mL) * 10

o Example: If 10.15 mg of a 99.5% pure standard was dissolved in 10 mL: (10.15 mg *
0.995) / 10 mL * 1000 pg/mg = 1010 pg/mL

o Storage: Transfer the solution to a properly labeled amber glass vial. The label should
include the compound name, concentration, solvent, preparation date, and initials of the
preparer. Store the primary stock solution in a freezer at < -10°C.
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Workflow: Methiocarb-d3 Stock Solution Preparation

Weigh Neat
Methiocarb-d3 Solid

'

Quantitatively Transfer
to Volumetric Flask

'

Add Acetonitrile & Dissolve
(Vortex/Sonicate)

'

Dilute to Final Volume
& Mix Thoroughly

'

Calculate Exact Concentration
(Correct for Purity)

'

Transfer to Labeled
Amber Vial

Store at <-10°C

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow: Preparation of Working Solutions by Serial Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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